methyl(5-methylhexyl)amine hydrochloride
Overview
Description
Methyl(5-methylhexyl)amine hydrochloride (MMAH) is a synthetic compound that has been used in a variety of scientific research applications. It is a colorless, odorless, and water-soluble compound that is often used as a solvent and for various reactions. MMAH is also used in the synthesis of various compounds, such as those used in drug development, and in the development of new materials. MMAH has a variety of biochemical and physiological effects, and its use in laboratory experiments has both advantages and limitations.
Scientific Research Applications
Methyl(5-methylhexyl)amine hydrochloride has a variety of scientific research applications. It is used in the synthesis of various compounds, such as those used in drug development, and in the development of new materials. methyl(5-methylhexyl)amine hydrochloride is also used as a solvent in various reactions, such as the synthesis of polymers and other materials. In addition, methyl(5-methylhexyl)amine hydrochloride has been used in the synthesis of various pharmaceuticals, such as antibiotics and antifungal agents. Finally, methyl(5-methylhexyl)amine hydrochloride is used in the synthesis of various catalysts, such as those used in chemical reactions.
Mechanism of Action
Methyl(5-methylhexyl)amine hydrochloride acts as a proton acceptor in a variety of biochemical and physiological processes. It is able to form a complex with a proton, which then allows the proton to be transferred to other molecules. This process is known as proton transfer, and it is essential for a variety of biochemical and physiological processes, such as the synthesis of proteins and the regulation of enzyme activity.
Biochemical and Physiological Effects
Methyl(5-methylhexyl)amine hydrochloride has a variety of biochemical and physiological effects. It is able to act as a proton acceptor, which allows it to participate in a variety of biochemical and physiological processes. In addition, methyl(5-methylhexyl)amine hydrochloride has been shown to act as an antioxidant, which can help to protect cells from damage caused by free radicals. Finally, methyl(5-methylhexyl)amine hydrochloride has been shown to have anti-inflammatory effects, which can help to reduce inflammation in the body.
Advantages and Limitations for Lab Experiments
Methyl(5-methylhexyl)amine hydrochloride has a number of advantages and limitations for use in laboratory experiments. One of the main advantages of methyl(5-methylhexyl)amine hydrochloride is its water solubility, which makes it easy to use in a variety of reactions. In addition, methyl(5-methylhexyl)amine hydrochloride is relatively stable and can be stored for long periods of time without degradation. However, methyl(5-methylhexyl)amine hydrochloride is also toxic and should be handled with care. Finally, methyl(5-methylhexyl)amine hydrochloride can be difficult to synthesize, as it requires the use of strong acids and bases.
Future Directions
Methyl(5-methylhexyl)amine hydrochloride has numerous potential future applications. It could be used in the development of new materials, such as polymers and other materials. In addition, methyl(5-methylhexyl)amine hydrochloride could be used in the synthesis of new pharmaceuticals and other compounds. Finally, methyl(5-methylhexyl)amine hydrochloride could be used in the development of new catalysts for chemical reactions.
Synthesis Methods
Methyl(5-methylhexyl)amine hydrochloride can be synthesized in a two-step process. The first step involves the reaction of 5-methylhexyl amine with hydrochloric acid to form methyl(5-methylhexyl)amine hydrochloride. The reaction is carried out in aqueous solution and is catalyzed by a strong acid, such as sulfuric acid or hydrochloric acid. The second step involves the addition of a base, such as sodium hydroxide, to neutralize the acid and to precipitate the methyl(5-methylhexyl)amine hydrochloride. The reaction is usually carried out at room temperature, but higher temperatures can be used to speed up the process.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl(5-methylhexyl)amine hydrochloride involves the reaction of 5-methylhexan-1-amine with methyl iodide in the presence of a base to form methyl(5-methylhexyl)amine, which is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "5-methylhexan-1-amine", "Methyl iodide", "Base (e.g. potassium carbonate)", "Hydrochloric acid" ], "Reaction": [ "Step 1: 5-methylhexan-1-amine is reacted with methyl iodide in the presence of a base (e.g. potassium carbonate) to form methyl(5-methylhexyl)amine.", "Step 2: Methyl(5-methylhexyl)amine is reacted with hydrochloric acid to form the hydrochloride salt of methyl(5-methylhexyl)amine.", "Overall reaction: 5-methylhexan-1-amine + methyl iodide + base → methyl(5-methylhexyl)amine → methyl(5-methylhexyl)amine hydrochloride" ] } | |
CAS RN |
2751614-77-2 |
Molecular Formula |
C8H20ClN |
Molecular Weight |
165.7 |
Purity |
95 |
Origin of Product |
United States |
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